Cas no 89927-47-9 (9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester)

• Product name: 9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester
• CAS No: 89927-47-9
• MF: C₃₄H₄₆O₈
• MW: 582.724251270294
• CID: 585211
• PubChem ID: 71326905

9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester
• dipropyl 2,3,6,7-tetrapropoxyanthracene-9,10-dicarboxylate
• 89927-47-9
• DTXSID60756031

• Inchi： InChI=1S/C34H46O8/c1-7-13-37-27-19-23-24(20-28(27)38-14-8-2)32(34(36)42-18-12-6)26-22-30(40-16-10-4)29(39-15-9-3)21-25(26)31(23)33(35)41-17-11-5/h19-22H,7-18H2,1-6H3
• InChI Key： KQQJPULYRSVXKU-UHFFFAOYSA-N
• SMILES： CCCOC1=CC2=C(C3=CC(=C(C=C3C(=C2C=C1OCCC)C(=O)OCCC)OCCC)OCCC)C(=O)OCCC

Computed Properties

• Exact Mass: 582.31926842g/mol
• Monoisotopic Mass: 582.31926842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 20
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 89.5Ų